Cas no 1261939-96-1 (3-(2-Chloro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid)

• Product Name: 3-(2-Chloro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid
• CAS No: 1261939-96-1
• MF: C₁₆H₁₃ClO₅
• MW: 320.724424123764
• MDL: MFCD18322631
• CID: 2764845
• PubChem ID: 53228450
• Update Time: 2025-04-21

3-(2-Chloro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%
• MFCD18322631
• 2'-Chloro-5-methoxy-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• 3-(2-CHLORO-5-METHOXYCARBONYLPHENYL)-5-METHOXYBENZOIC ACID
• 1261939-96-1
• DTXSID10691983
• 3-(2-Chloro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid

• MDL： MFCD18322631
• Inchi： 1S/C16H13ClO5/c1-21-12-6-10(5-11(7-12)15(18)19)13-8-9(16(20)22-2)3-4-14(13)17/h3-8H,1-2H3,(H,18,19)
• InChI Key： HYJLXSQTKLVOCT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C=C1C1C=C(C=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 320.0451512Da
• Monoisotopic Mass: 320.0451512Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls